Isooctylhydrocupreine Isooctylhydrocupreine
Brand Name: Vulcanchem
CAS No.: 130-87-0
VCID: VC20994733
InChI: InChI=1S/C27H40N2O2/c1-4-20-18-29-14-12-21(20)16-26(29)27(30)23-11-13-28-25-10-9-22(17-24(23)25)31-15-7-5-6-8-19(2)3/h9-11,13,17,19-21,26-27,30H,4-8,12,14-16,18H2,1-3H3
SMILES: CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O
Molecular Formula: C27H38N2O2
Molecular Weight: 424.6 g/mol

Isooctylhydrocupreine

CAS No.: 130-87-0

Cat. No.: VC20994733

Molecular Formula: C27H38N2O2

Molecular Weight: 424.6 g/mol

* For research use only. Not for human or veterinary use.

Isooctylhydrocupreine - 130-87-0

Specification

CAS No. 130-87-0
Molecular Formula C27H38N2O2
Molecular Weight 424.6 g/mol
IUPAC Name (5-ethyl-1-azabicyclo[2.2.2]octan-2-yl)-[6-(6-methylheptoxy)quinolin-4-yl]methanol
Standard InChI InChI=1S/C27H40N2O2/c1-4-20-18-29-14-12-21(20)16-26(29)27(30)23-11-13-28-25-10-9-22(17-24(23)25)31-15-7-5-6-8-19(2)3/h9-11,13,17,19-21,26-27,30H,4-8,12,14-16,18H2,1-3H3
Standard InChI Key DIOGDSVVUWNLHM-UHFFFAOYSA-N
SMILES CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O
Canonical SMILES CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O

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